N-(4-((6-ethoxy-2-methylpyrimidin-4-yl)amino)phenyl)-2-fluorobenzenesulfonamide

• IUPAC Name: N-[4-[(6-ethoxy-2-methylpyrimidin-4-yl)amino]phenyl]-2-fluorobenzenesulfonamide
• InChI: InChI=1S/C19H19FN4O3S/c1-3-27-19-12-18(21-13(2)22-19)23-14-8-10-15(11-9-14)24-28(25,26)17-7-5-4-6-16(17)20/h4-12,24H,3H2,1-2H3,(H,21,22,23)
• InChI Key: GZWCMJBRFAQVOV-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=NC(=NC(=C1)NC2=CC=C(C=C2)NS(=O)(=O)C3=CC=CC=C3F)C
• Molecular Formula: C19H19FN4O3S
• Molecular Weight: 402.4 g/mol

Description

N-(4-((6-ethoxy-2-methylpyrimidin-4-yl)amino)phenyl)-2-fluorobenzenesulfonamide, also known as EMA401, is a chemical compound that has been studied for its potential use in pain management. It is a small molecule that selectively blocks the angiotensin II type 2 receptor (AT2R), which is involved in the regulation of pain signaling pathways.

Mechanism of Action

N-(4-((6-ethoxy-2-methylpyrimidin-4-yl)amino)phenyl)-2-fluorobenzenesulfonamide works by selectively blocking the AT2R, which is involved in the regulation of pain signaling pathways. By blocking this receptor, N-(4-((6-ethoxy-2-methylpyrimidin-4-yl)amino)phenyl)-2-fluorobenzenesulfonamide reduces the transmission of pain signals and can help to reduce pain.
Biochemical and Physiological Effects:
N-(4-((6-ethoxy-2-methylpyrimidin-4-yl)amino)phenyl)-2-fluorobenzenesulfonamide has been shown to have a number of biochemical and physiological effects. It has been shown to reduce the release of pro-inflammatory cytokines, which are involved in the development of pain. It has also been shown to reduce the activity of nociceptors, which are the sensory neurons that transmit pain signals.

Advantages and Limitations for Lab Experiments

N-(4-((6-ethoxy-2-methylpyrimidin-4-yl)amino)phenyl)-2-fluorobenzenesulfonamide has several advantages for use in lab experiments. It is a small molecule that can be easily synthesized and purified. It also has a well-defined mechanism of action, which makes it easier to study. However, one limitation of N-(4-((6-ethoxy-2-methylpyrimidin-4-yl)amino)phenyl)-2-fluorobenzenesulfonamide is that it has only been studied in a limited number of animal models and human clinical trials.

Future Directions

There are several future directions for research on N-(4-((6-ethoxy-2-methylpyrimidin-4-yl)amino)phenyl)-2-fluorobenzenesulfonamide. One area of research is to further explore its potential use in pain management, particularly in conditions such as neuropathic pain and cancer pain. Another area of research is to investigate its potential use in combination with other pain medications. Additionally, further studies are needed to investigate the long-term safety and efficacy of N-(4-((6-ethoxy-2-methylpyrimidin-4-yl)amino)phenyl)-2-fluorobenzenesulfonamide in humans.

Synthesis Methods

N-(4-((6-ethoxy-2-methylpyrimidin-4-yl)amino)phenyl)-2-fluorobenzenesulfonamide can be synthesized using a multistep process that involves several chemical reactions. The first step involves the synthesis of 6-ethoxy-2-methylpyrimidin-4-amine, which is then reacted with 4-nitrophenylsulfonamide to form the intermediate compound. This intermediate is then reduced to the final product, N-(4-((6-ethoxy-2-methylpyrimidin-4-yl)amino)phenyl)-2-fluorobenzenesulfonamide, using palladium-catalyzed hydrogenation.

Scientific Research Applications

N-(4-((6-ethoxy-2-methylpyrimidin-4-yl)amino)phenyl)-2-fluorobenzenesulfonamide has been studied extensively for its potential use in pain management. It has been shown to be effective in reducing pain in animal models of neuropathic pain, inflammatory pain, and cancer pain. It has also been shown to be effective in reducing pain in human clinical trials.